Cas no 1009377-06-3 (Tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate)
Tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate is a chiral piperidine derivative with significant utility in organic synthesis and pharmaceutical applications. The compound features a stereochemically defined (2S,5R) configuration, ensuring high enantioselectivity in asymmetric reactions. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The hydroxymethyl group at the 5-position offers versatility for further functionalization, such as oxidation or coupling reactions. This compound is particularly valuable as a building block for bioactive molecules, including alkaloids and peptidomimetics. Its rigid piperidine scaffold contributes to conformational control in drug design, while the Boc group simplifies purification and handling. The well-defined stereochemistry and multifunctional nature make it a preferred intermediate for medicinal chemistry research.
1009377-06-3 structure
Product Name:Tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate
CAS No:1009377-06-3
MF:C12H23NO3
MW:229.315923929214
MDL:MFCD30471681
CID:4558884
PubChem ID:59277666
Update Time:2025-07-02
Tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate
- (2S,5R)-tert-Butyl 5-(Hydroxymethyl)-2-methylpiperidine-1-carboxylate
- (2S,5R)-1-Boc-5-(hydroxymethyl)-2-methylpiperidine
- t-Butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate
- DTXSID201140594
- MFCD30471681
- AS-53304
- 1-Piperidinecarboxylic acid, 5-(hydroxymethyl)-2-methyl-, 1,1-dimethylethyl ester, (2S,5R)-
- SCHEMBL8225670
- 1,1-Dimethylethyl (2S,5R)-5-(hydroxymethyl)-2-methyl-1-piperidinecarboxylate
- 1009377-06-3
- AKOS030628662
- (2S,5R)-tert-Butyl5-(Hydroxymethyl)-2-methylpiperidine-1-carboxylate
- P16306
- CS-0048593
- VOQQCJIHTNEJEK-VHSXEESVSA-N
- Tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate
-
- MDL： MFCD30471681
- Inchi： 1S/C12H23NO3/c1-9-5-6-10(8-14)7-13(9)11(15)16-12(2,3)4/h9-10,14H,5-8H2,1-4H3/t9-,10+/m0/s1
- InChI Key： VOQQCJIHTNEJEK-VHSXEESVSA-N
- SMILES： O(C(C)(C)C)C(N1C[C@H](CO)CC[C@@H]1C)=O
Computed Properties
- Exact Mass: 229.167794g/mol
- Monoisotopic Mass: 229.167794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 229.32g/mol
- XLogP3: 1.6
- Topological Polar Surface Area: 49.8
Tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB486164-250 mg |
t-Butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate; . |
1009377-06-3 | 250MG |
€502.80 | 2022-07-29 | ||
| abcr | AB486164-500 mg |
t-Butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate; . |
1009377-06-3 | 500MG |
€942.00 | 2022-07-29 | ||
| Chemenu | CM471395-250mg |
1-Piperidinecarboxylic acid, 5-(hydroxymethyl)-2-methyl-, 1,1-dimethylethyl ester, (2S,5R)- |
1009377-06-3 | 95%+ | 250mg |
$492 | 2022-09-04 | |
| Chemenu | CM471395-1g |
1-Piperidinecarboxylic acid, 5-(hydroxymethyl)-2-methyl-, 1,1-dimethylethyl ester, (2S,5R)- |
1009377-06-3 | 95%+ | 1g |
$1444 | 2022-09-04 | |
| eNovation Chemicals LLC | D587176-100mg |
tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate |
1009377-06-3 | 97% | 100mg |
$265 | 2024-07-21 | |
| eNovation Chemicals LLC | D587176-250MG |
tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate |
1009377-06-3 | 97% | 250mg |
$420 | 2024-07-21 | |
| eNovation Chemicals LLC | D587176-500MG |
tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate |
1009377-06-3 | 97% | 500mg |
$705 | 2024-07-21 | |
| eNovation Chemicals LLC | D587176-1G |
tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate |
1009377-06-3 | 97% | 1g |
$1055 | 2024-07-21 | |
| eNovation Chemicals LLC | D587176-5G |
tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate |
1009377-06-3 | 97% | 5g |
$3175 | 2024-07-21 | |
| abcr | AB486164-250mg |
t-Butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate; . |
1009377-06-3 | 250mg |
€572.80 | 2024-04-21 |
Tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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